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Compound of Interest

Compound Name: 2,2,5,5-Tetramethylheptane

Cat. No.: B15457728

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
disposal of 2,2,5,5-Tetramethylheptane in a laboratory setting. Given the limited availability of
a specific Safety Data Sheet (SDS) for this compound, the following guidelines are based on its
chemical structure as a branched alkane and the safety profiles of structurally similar
compounds, such as 2,2,4-trimethylpentane (isooctane).

Quantitative Data Summary

The following table summarizes the known and inferred properties of 2,2,5,5-
Tetramethylheptane. Data for the structurally similar compound 2,2,4-trimethylpentane
(isooctane) is provided for comparison to inform safety and handling procedures.
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2,2,4-Trimethylpentane

Property 2,2,5,5-Tetramethylheptane
(Isooctane) - for reference
Molecular Formula C11H24[1] CsHas
Molecular Weight 156.31 g/mol [1] 114.23 g/mol
CAS Number 61868-47-1[1] 540-84-1
Appearance Inferred: Colorless liquid Colorless liquid
Odor Inferred: Gasoline-like Gasoline-like
Boiling Point Data not readily available 99 °C (210 °F)
Flash Point Inferred: < 22.8 °C (73 °F) -12 °C (10 °F)
Inferred: Highly Flammable ]
N - ) Highly Flammable (NFPA
Flammability (NFPA Flammability Rating: 3) . ]
Flammability Rating: 3)[2][3][4]
[21[3][4]
Specific Gravity Data not readily available 0.692 g/cm?3 at 20 °C

Vapor Pressure

Data not readily available

5.5 kPa at 20 °C

Water Solubility

Inferred: Insoluble

Insoluble

Hazards

Inferred: Flammable liquid and
vapor, Skin irritant, Aspiration
hazard, May cause drowsiness
or dizziness.[5][6][71[8]1[9]

Flammable liquid and vapor,
Skin irritant, Aspiration hazard,
May cause drowsiness or
dizziness, Very toxic to aquatic

life with long-lasting effects.[5]

[e1718el

Experimental Protocols
Handling Protocol

Objective: To outline the safe handling procedures for 2,2,5,5-Tetramethylheptane to minimize
exposure and prevent accidents.

Methodology:
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e Engineering Controls:

o All work with 2,2,5,5-Tetramethylheptane must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[5][6]

o Ensure that an emergency eyewash station and safety shower are readily accessible.[7]

o Keep away from heat, sparks, open flames, and other ignition sources.[5][6][7][8][9]

o Use explosion-proof electrical and lighting equipment.[5][8]

o Ground and bond containers when transferring the liquid to prevent static discharge.[5]
o Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn
when handling larger quantities.

o Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for
integrity before each use.

o Skin and Body Protection: A flame-retardant lab coat is required.[5] When handling larger
volumes, consider a chemical-resistant apron.

o Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH-approved respirator with an organic vapor cartridge is necessary.[5]

e Storage:

o Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area
designated for flammable liquids.[5][7]

o Store away from incompatible materials such as strong oxidizing agents.[7]

o Containers should be stored in a flammable safety cabinet.

Spill Cleanup Protocol
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Objective: To provide a safe and effective procedure for cleaning up spills of 2,2,5,5-
Tetramethylheptane.

Methodology:

e Immediate Actions:

o Alert personnel in the immediate area and evacuate if the spill is large or in a poorly
ventilated space.

o Remove all sources of ignition from the area.[7]

o If safe to do so, and you are trained, proceed with the cleanup. For large spills, contact the
institution's environmental health and safety (EHS) department.

o Spill Containment and Cleanup:

[e]

Don the appropriate PPE as outlined in the handling protocol.

o Contain the spill using a non-combustible absorbent material such as vermiculite, sand, or
a commercial solvent spill absorbent. Do not use combustible materials like paper towels
to absorb the bulk of the spill.

o Work from the outside of the spill inward to prevent spreading.

o Once the liquid is absorbed, use non-sparking tools to collect the material into a
designated, sealable container for hazardous waste.[5][7]

e Decontamination:

o Wipe the spill area with a cloth dampened with a small amount of a suitable solvent (e.qg.,
isopropanol), followed by soap and water.

o Place all contaminated materials, including gloves and cleaning cloths, into the hazardous
waste container.

Disposal Protocol
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Objective: To ensure the proper and compliant disposal of 2,2,5,5-Tetramethylheptane waste.
Methodology:
o Waste Segregation:

o 2,2,5,5-Tetramethylheptane is a non-halogenated organic solvent. It must be collected in
a separate waste container from halogenated solvents.

o Do not mix with other waste streams such as aqueous waste, strong acids or bases, or
solid waste.

o Waste Container:

o Use a designated, properly labeled, and leak-proof container for non-halogenated solvent
waste. The container should be made of a material compatible with the solvent.

o The container must be kept closed except when adding waste.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," "Flammable Liquid," and the full
chemical name: "2,2,5,5-Tetramethylheptane.” If it is a mixed waste stream, list all
components and their approximate percentages.

o Storage of Waste:

o Store the waste container in a designated satellite accumulation area, which should be a
well-ventilated location, such as within a fume hood or a flammable storage cabinet.

o Follow all institutional and local regulations for the storage and pickup of hazardous waste.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15457728?utm_src=pdf-custom-synthesis
https://www.merckmillipore.com/CL/en/product/msds/MDA_CHEM-104727
https://ushazmatrentals.com/nfpa-hazard-rating-system-flammability/
https://en.wikipedia.org/wiki/NFPA_704
https://www.nfpa.org/news-blogs-and-articles/blogs/2021/11/05/hazardous-materials-identification
https://www.sigmaaldrich.com/US/en/sds/sial/360066
https://www.lobachemie.com/lab-chemical-msds/MSDS-224TRIMETHYLPENTANE-CASNO-540-84-00350-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC421980025&countryCode=US&language=en
https://www.nwsci.com/content/customer/docs/skudocs/PHM/SDS_PHM_T_TRIMETHYLPENTANE.PDF
https://www.cpchem.com/sites/default/files/2020-05/01564288.pdf
https://www.benchchem.com/product/b15457728#handling-and-disposal-of-2-2-5-5-tetramethylheptane-in-the-lab
https://www.benchchem.com/product/b15457728#handling-and-disposal-of-2-2-5-5-tetramethylheptane-in-the-lab
https://www.benchchem.com/product/b15457728#handling-and-disposal-of-2-2-5-5-tetramethylheptane-in-the-lab
https://www.benchchem.com/product/b15457728#handling-and-disposal-of-2-2-5-5-tetramethylheptane-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15457728?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15457728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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